Cas no 443329-70-2 (N-(2,4-difluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2,4-difluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 443329-70-2
• MF: C₁₃H₉F₂N₃O₂S
• MW: 309.291268110275
• CID: 6179816
• PubChem ID: 4130098
• Update Time: 2025-07-09

N-(2,4-difluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• F0550-0104
• SR-01000544079
• N-(2,4-difluorophenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(2,4-difluorophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• AB00668390-01
• AKOS024582746
• Oprea1_688545
• N-(2,4-difluorophenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• SR-01000544079-1
• 443329-70-2

• Inchi： 1S/C13H9F2N3O2S/c14-7-1-2-10(9(15)5-7)17-11(19)8-6-16-13-18(12(8)20)3-4-21-13/h1-2,5-6H,3-4H2,(H,17,19)
• InChI Key： CSUWOYKFBACHGO-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C(NC3C=CC(=CC=3F)F)=O)C(N2CC1)=O

Computed Properties

• Exact Mass: 309.03835404g/mol
• Monoisotopic Mass: 309.03835404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(2,4-difluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Research Brief on N-(2,4-difluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 443329-70-2)

N-(2,4-difluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 443329-70-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the thiazolopyrimidine class, which has been explored for its potential therapeutic applications, particularly in oncology and inflammatory diseases. The unique structural features of this molecule, including the difluorophenyl and thiazolopyrimidine moieties, contribute to its bioactivity and selectivity towards specific molecular targets.

Recent studies have focused on elucidating the mechanism of action of 443329-70-2, with preliminary findings suggesting its role as a potent inhibitor of key signaling pathways involved in cell proliferation and inflammation. In vitro and in vivo experiments have demonstrated its efficacy in modulating targets such as protein kinases and cytokine receptors, which are critical in disease progression. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), have also been investigated to assess its suitability as a drug candidate.

One of the most promising aspects of 443329-70-2 is its potential application in cancer therapy. Preclinical studies have shown that this compound exhibits significant anti-proliferative effects against various cancer cell lines, including those resistant to conventional chemotherapy. The ability of 443329-70-2 to induce apoptosis and inhibit angiogenesis has been particularly noteworthy, suggesting its potential as a multi-targeted therapeutic agent. Additionally, its low toxicity profile in normal cells highlights its selectivity and safety.

In the context of inflammatory diseases, 443329-70-2 has been investigated for its ability to modulate immune responses. Recent research indicates that the compound can suppress the production of pro-inflammatory cytokines and chemokines, thereby attenuating inflammatory processes. This property makes it a candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Further studies are underway to optimize its formulation and delivery to enhance its therapeutic efficacy.

The synthesis and structural optimization of 443329-70-2 have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is crucial for its transition from the laboratory to clinical trials. Structure-activity relationship (SAR) studies have identified key modifications that can enhance its potency and reduce off-target effects, paving the way for the development of next-generation derivatives.

In conclusion, N-(2,4-difluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 443329-70-2) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, make it a valuable molecule for further investigation. Ongoing and future studies will be critical in determining its full therapeutic potential and translating these findings into clinical applications.